Cas no 1316220-01-5 (1-(3-(3-Chloropyrazin-2-yl)piperidin-1-yl)ethanone)

• Product Name: 1-(3-(3-Chloropyrazin-2-yl)piperidin-1-yl)ethanone
• CAS No: 1316220-01-5
• MF: C₁₁H₁₄ClN₃O
• MW: 239.701361179352
• CID: 4694181
• Update Time: 2025-06-07

1-(3-(3-Chloropyrazin-2-yl)piperidin-1-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(3-(3-Chloropyrazin-2-yl)piperidin-1-yl)ethanone
• 1-[3-(3-chloropyrazin-2-yl)piperidin-1-yl]ethanone
• 1-[3-(3-Chloro-pyrazin-2-yl)-piperidin-1-yl]-ethanone

• Inchi： 1S/C11H14ClN3O/c1-8(16)15-6-2-3-9(7-15)10-11(12)14-5-4-13-10/h4-5,9H,2-3,6-7H2,1H3
• InChI Key： ZBYSDWUBONRWRL-UHFFFAOYSA-N
• SMILES： ClC1C(C2CN(C(C)=O)CCC2)=NC=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 262
• Topological Polar Surface Area: 46.1

Additional information on 1-(3-(3-Chloropyrazin-2-yl)piperidin-1-yl)ethanone

Research Brief on 1-(3-(3-Chloropyrazin-2-yl)piperidin-1-yl)ethanone (CAS: 1316220-01-5)

1-(3-(3-Chloropyrazin-2-yl)piperidin-1-yl)ethanone (CAS: 1316220-01-5) is a novel chemical compound that has recently gained attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique pyrazine and piperidine structural motifs, has shown promising potential in various therapeutic applications, particularly in the development of kinase inhibitors and other targeted therapies. The following research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential clinical applications.

Recent studies have highlighted the significance of 1-(3-(3-Chloropyrazin-2-yl)piperidin-1-yl)ethanone as a key intermediate in the synthesis of more complex bioactive molecules. Its structural features make it an attractive scaffold for drug discovery, particularly in the design of small-molecule inhibitors targeting specific kinases involved in cancer and inflammatory diseases. The compound's ability to modulate kinase activity has been demonstrated in vitro, with notable efficacy against certain cancer cell lines.

One of the most compelling aspects of this compound is its synthetic accessibility. Researchers have developed efficient and scalable synthetic routes to produce 1-(3-(3-Chloropyrazin-2-yl)piperidin-1-yl)ethanone, which is critical for its further exploration in preclinical and clinical settings. Recent publications have detailed optimized synthetic protocols that improve yield and purity, making it a viable candidate for large-scale production.

In terms of biological activity, preliminary studies have shown that 1-(3-(3-Chloropyrazin-2-yl)piperidin-1-yl)ethanone exhibits selective inhibition against specific kinase targets. For instance, it has been reported to inhibit the activity of certain tyrosine kinases, which are often implicated in the pathogenesis of various cancers. These findings suggest that the compound could serve as a lead structure for the development of new anticancer agents.

Further investigations into the pharmacokinetic and pharmacodynamic properties of this compound are underway. Early data indicate favorable absorption and distribution profiles, although more comprehensive studies are needed to fully understand its metabolism and potential toxicity. Researchers are also exploring its potential in combination therapies, where it could enhance the efficacy of existing treatments.

In conclusion, 1-(3-(3-Chloropyrazin-2-yl)piperidin-1-yl)ethanone represents a promising candidate for further drug development. Its unique chemical structure, combined with its demonstrated biological activity, positions it as a valuable tool in the ongoing search for novel therapeutics. Future research should focus on elucidating its mechanism of action, optimizing its pharmacological properties, and advancing it through the drug development pipeline.